![molecular formula C10H16N2O2 B2909663 1-Isobutyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid CAS No. 1017486-36-0](/img/structure/B2909663.png)
1-Isobutyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Isobutyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid is an organic compound with the chemical formula C6H8N2O2 . It is a heterocyclic compound containing a pyrazole ring, where one hydrogen atom is replaced by a carboxylic acid group . The compound exists as a colorless crystalline solid with a distinct odor and finds applications as a reagent and standard in laboratory experiments .
Synthesis Analysis
Molecular Structure Analysis
The compound’s IUPAC name is 3,5-dimethyl-1H-pyrazole-4-carboxylic acid . Its molecular weight is 140.14 g/mol . The SMILES notation for the compound is Cc1n[nH]c(C)c1C(=O)O
.
Physical And Chemical Properties Analysis
Mechanism of Action
Mode of Action
Pyrazole derivatives are known to interact with various biological targets, potentially leading to a variety of physiological changes .
Biochemical Pathways
Pyrazole derivatives can participate in a variety of biochemical reactions, but the specific pathways influenced by this compound require further investigation .
Pharmacokinetics
The compound’s bioavailability, half-life, and other pharmacokinetic parameters are unknown at this time .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
3,5-dimethyl-1-(2-methylpropyl)pyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-6(2)5-12-8(4)9(10(13)14)7(3)11-12/h6H,5H2,1-4H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZOFJZIXPKJYNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(C)C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.